6-ethyl 3-methyl 2-(furan-2-carboxamido)-4,5-dihydrothieno[2,3-c]pyridine-3,6(7H)-dicarboxylate

• IUPAC Name: 6-O-ethyl 3-O-methyl 2-(furan-2-carbonylamino)-5,7-dihydro-4H-thieno[2,3-c]pyridine-3,6-dicarboxylate
• InChI: InChI=1S/C17H18N2O6S/c1-3-24-17(22)19-7-6-10-12(9-19)26-15(13(10)16(21)23-2)18-14(20)11-5-4-8-25-11/h4-5,8H,3,6-7,9H2,1-2H3,(H,18,20)
• InChI Key: NUPFIOXHSAXFTI-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCC2=C(C1)SC(=C2C(=O)OC)NC(=O)C3=CC=CO3
• Molecular Formula: C17H18N2O6S
• Molecular Weight: 378.4 g/mol

Description

6-ethyl 3-methyl 2-(furan-2-carboxamido)-4,5-dihydrothieno[2,3-c]pyridine-3,6(7H)-dicarboxylate is a useful research compound. Its molecular formula is C17H18N2O6S and its molecular weight is 378.4. The purity is usually 95%.
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Scientific Research Applications

Synthetic Methodologies and Chemical Reactivity

• Phosphine-Catalyzed Annulation : The compound ethyl 2-methyl-2,3-butadienoate, related to the target chemical structure, participates in a phosphine-catalyzed [4 + 2] annulation process with N-tosylimines, producing ethyl 6-substituted-1-(4-tosyl)-1,2,5,6-tetrahydro-pyridine-3-carboxylates with high yields and complete regioselectivity. This illustrates the compound's utility in synthesizing complex heterocyclic structures through annulation reactions (Zhu et al., 2003).

• Furan and Thieno Derivatives as Amplifiers : Related furan and thieno derivatives have been studied for their ability to amplify the action of phleomycin against Escherichia coli, showcasing the potential of these compounds in enhancing antibiotic efficacy (Brown & Cowden, 1982).

• Fused Heterocyclic Systems Synthesis : Acid-catalyzed transformations of N-(5-methyl-2-furyl)ethyl 3-aminothieno[2,3-b]pyridine-2-carboxamides, with similarities to the target molecule, lead to the development of new fused heterocyclic systems like pyrrolo[1,2-a][1,4]diazocine, which are significant for creating novel chemical entities with potential biological activity (Stroganova et al., 2016).

Potential for Antimicrobial and Antiprotozoal Activity

• Novel Antiprotozoal Agents : Derivatives structurally related to the compound have been synthesized and evaluated for their antiprotozoal activity, showing significant in vitro and in vivo efficacy against Trypanosoma brucei rhodesiense and Plasmodium falciparum. This points to the potential use of the compound in developing new treatments for protozoal infections (Ismail et al., 2004).

• Antimicrobial Activity of Fused Heterocycles : Studies on the synthesis of naphtho[2,1-b]furo-5H-(3,2-d)(1,3,4)thiadiazolo(3,2-a)pyrimidin-5-ones, which share structural features with the target molecule, have demonstrated their antimicrobial properties. Such compounds have been evaluated for their effectiveness against various microbial strains, indicating the potential of similar structures in antimicrobial drug development (Ravindra et al., 2008).